Cas no 156127-36-5 (4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)-)

• Product Name: 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)-
• CAS No: 156127-36-5
• MF: C₂₃H₂₆O₇
• MW: 414.448347568512
• CID: 175837
• PubChem ID: 101722635
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-,(2S)-
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-(2,4,6-trimethoxyphenyl)-,(2S)- (9CI)
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-(2,4,6-trimethoxyphenyl)-,(S)-
• Heteroflavanone C
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-, (2S)-
• 5,7-Dihydroxy-2',4',6'-trimethoxy-8-prenylflavanone
• 5,7-dihydroxy-8-(3-methylbut-2-enyl)-2-(2,4,6-trimethoxyphenyl)-2,3-dihydrochromen-4-one
• LMPK12140478
• CHEBI:175311
• DTXSID101110679
• 156127-36-5
• (2S)-2,3-Dihydro-5,7-dihydroxy-8-(3-methyl-2-buten-1-yl)-2-(2,4,6-trimethoxyphenyl)-4H-1-benzopyran-4-one

• Inchi： 1S/C23H26O7/c1-12(2)6-7-14-15(24)10-16(25)21-17(26)11-20(30-23(14)21)22-18(28-4)8-13(27-3)9-19(22)29-5/h6,8-10,20,24-25H,7,11H2,1-5H3/t20-/m0/s1
• InChI Key： LKUWYFZLCAUAGB-FQEVSTJZSA-N
• SMILES： [C@H]1(C2=C(OC)C=C(OC)C=C2OC)OC2=C(C/C=C(/C)\C)C(O)=CC(O)=C2C(=O)C1

Computed Properties

• Exact Mass: 414.16785316g/mol
• Monoisotopic Mass: 414.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones